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For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical overview of N-butyl-4-nitrobenzamide, a
nitroaromatic compound with potential applications in medicinal chemistry and materials
science. Drawing upon established synthetic methodologies and spectroscopic characterization
techniques, this document serves as a comprehensive resource for researchers engaged in the
synthesis, analysis, and application of this and related molecules.

Introduction and Rationale

N-butyl-4-nitrobenzamide belongs to the class of nitrobenzamides, a group of compounds
that have garnered significant interest due to their diverse biological activities. The presence of
the nitro group, a potent electron-withdrawing moiety, profoundly influences the electronic
properties of the aromatic ring and the reactivity of the entire molecule. This, coupled with the
N-alkyl substituent, imparts a specific lipophilicity and potential for intermolecular interactions,
making it a valuable scaffold in drug discovery and a building block in organic synthesis.
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Recent studies have highlighted the potential of nitrobenzamide derivatives as anti-
inflammatory and antimicrobial agents. For instance, a series of nitro-substituted benzamides
demonstrated significant inhibitory capacity on nitric oxide (NO) production in macrophages, a
key process in inflammation.[1] Furthermore, N-alkyl nitrobenzamides have been investigated
for their promising antitubercular activities.[2] This guide will delve into the chemical
architecture, synthesis, and characterization of N-butyl-4-nitrobenzamide, providing a solid
foundation for its further exploration.

Physicochemical Properties

A thorough understanding of the physicochemical properties of N-butyl-4-nitrobenzamide is
paramount for its handling, formulation, and application. The key properties are summarized in
the table below.

Property Value Source
Chemical Formula C11H14N203 [3]
Molecular Weight 222.24 g/mol [4]

CAS Number 51207-98-8 [4]
Appearance Expected to be a solid N/A
Density 1.162 g/cm? (predicted) [4]
Boiling Point 404.8. °C at 760 mmHg )

(predicted)

Flash Point 198.6 °C (predicted) [4]
LogP 3.03880 (predicted) [4]

Synthesis of N-butyl-4-nitrobenzamide

The most direct and widely employed method for the synthesis of N-butyl-4-nitrobenzamide is
the acylation of n-butylamine with 4-nitrobenzoyl chloride. This reaction, a classic example of
nucleophilic acyl substitution, is typically carried out in the presence of a base to neutralize the
hydrochloric acid byproduct.
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Caption: General reaction scheme for the synthesis of N-butyl-4-nitrobenzamide.

Detailed Experimental Protocol (Adapted)

The following protocol is adapted from a procedure for the synthesis of a structurally similar
compound, N-(tert-butyl)-2-nitrobenzamide, and should be optimized for the specific synthesis
of N-butyl-4-nitrobenzamide.[5]

Materials:

4-Nitrobenzoyl chloride

e n-Butylamine

e Anhydrous dichloromethane (DCM) or other suitable aprotic solvent
o Triethylamine or other suitable base

e 1 M Hydrochloric acid (HCI)

e Saturated aqueous sodium bicarbonate (NaHCOs) solution

e Brine (saturated aqueous NacCl solution)
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e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)
Procedure:

e Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer and a
dropping funnel, dissolve 4-nitrobenzoyl chloride (1.0 equivalent) in anhydrous DCM under
an inert atmosphere (e.g., nitrogen or argon). Cool the solution to 0 °C in an ice bath.

o Amine Addition: In a separate flask, prepare a solution of n-butylamine (1.1 equivalents) and
triethylamine (1.2 equivalents) in anhydrous DCM.

e Reaction: Add the n-butylamine/triethylamine solution dropwise to the stirred solution of 4-
nitrobenzoyl chloride at O °C. After the addition is complete, allow the reaction mixture to
warm to room temperature and stir for 2-4 hours.

o Work-up:
o Quench the reaction by adding deionized water.

o Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCI, saturated
aqueous NaHCOs, and brine.

o Dry the organic layer over anhydrous MgSQOa4 or NazSOa.
 Purification:
o Filter the drying agent.
o Concentrate the filtrate under reduced pressure to yield the crude product.

o The crude N-butyl-4-nitrobenzamide can be further purified by recrystallization from a
suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by column
chromatography on silica gel.

Synthesis Workflow Diagram
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Caption: Step-by-step workflow for the synthesis and purification of N-butyl-4-nitrobenzamide.
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Spectroscopic Characterization

The structural elucidation of N-butyl-4-nitrobenzamide relies on a combination of
spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy,
Fourier-Transform Infrared (FTIR) spectroscopy, and Mass Spectrometry (MS). While
experimental data for N-butyl-4-nitrobenzamide is not readily available in the cited literature,
data for the closely related isomer, N-tert-butyl-4-nitrobenzamide, provides a valuable reference
for interpretation.[6][7]

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR (Proton NMR): The *H NMR spectrum of N-butyl-4-nitrobenzamide is expected to
show distinct signals for the aromatic protons and the protons of the n-butyl group.

o Aromatic Region: Two doublets are anticipated in the downfield region (typically 6 7.5-8.5
ppm), corresponding to the four protons on the para-substituted benzene ring. The protons
ortho to the electron-withdrawing nitro group will be deshielded and appear further downfield
compared to the protons ortho to the amide group.

o Amide Proton (N-H): A broad singlet is expected for the amide proton, the chemical shift of
which can be concentration and solvent-dependent.

e n-Butyl Group: The protons of the n-butyl chain will appear in the upfield region (typically o
0.9-3.5 ppm) and will exhibit characteristic splitting patterns (triplet for the terminal methyl
group, and multiplets for the methylene groups).

13C NMR (Carbon NMR): The 13C NMR spectrum will provide information about the carbon
skeleton.

o Aromatic Carbons: Six signals are expected for the aromatic carbons, with the carbon
bearing the nitro group and the carbon of the carbonyl group being significantly deshielded.

e Carbonyl Carbon: The amide carbonyl carbon will appear as a singlet in the range of d 165-
175 ppm.

e n-Butyl Carbons: Four distinct signals are expected for the four carbons of the n-butyl group.
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Reference Data for N-tert-butyl-4-nitrobenzamide (300 MHz, CDCls):[6]

Assignment 'H NMR (o, ppm) 13C NMR (0, ppm)
Aromatic (ortho to NO2) 8.22 (d, J = 8.7 Hz, 2H) 149.2, 141.5,127.9, 123.6
Aromatic (ortho to C=0) 7.87 (d, J=8.7 Hz, 2H)

Amide (N-H) 6.16 (br s, 1H)

Carbonyl (C=0) 164.9

tert-Butyl (C(CHs)3) 52.2

tert-Butyl (C(CHs)3) 1.48 (s, 9H) 28.7

Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum of N-butyl-4-nitrobenzamide will exhibit characteristic absorption bands
corresponding to its functional groups.

e N-H Stretch: A moderate to strong band in the region of 3300-3500 cm~* is expected for the
N-H stretching vibration of the secondary amide.

e C=0 Stretch (Amide I): A strong absorption band around 1640-1680 cm~! is characteristic of
the amide carbonyl stretching vibration.

e N-H Bend (Amide I1): A band in the region of 1510-1570 cm~1 is typically observed for the N-
H bending vibration.

e NO:2 Stretch: Two strong absorption bands are expected for the asymmetric and symmetric
stretching vibrations of the nitro group, typically around 1500-1560 cm~* and 1345-1385
cm~1, respectively.

e C-H Stretches: Bands corresponding to the aromatic and aliphatic C-H stretching vibrations
will be observed around 3000-3100 cm~* and 2850-3000 cm™1, respectively.

Reference Data for N-tert-butyl-4-nitrobenzamide (KBr):[6]
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Functional Group Wavenumber (cm—?)
N-H Stretch 3330
C=0 Stretch 1643

Mass Spectrometry (MS)

Mass spectrometry will provide information about the molecular weight and fragmentation

pattern of the molecule.

e Molecular lon Peak (M*): The mass spectrum should show a molecular ion peak
corresponding to the molecular weight of N-butyl-4-nitrobenzamide (222.24 g/mol).

o Fragmentation Pattern: Characteristic fragmentation patterns for amides and nitroaromatic
compounds are expected, which can be used to confirm the structure.

Predicted m/z values for N-butyl-4-nitrobenzamide:[3]

Adduct Predicted m/z
[M+H]* 223.10773
[M+Na]* 245.08967
[M]* 222.09990

Potential Biological Activity and Applications

While specific biological studies on N-butyl-4-nitrobenzamide are limited in the readily
available literature, the broader class of nitrobenzamides has shown promise in several

therapeutic areas.

Anti-inflammatory Activity

Nitro-substituted benzamides have been investigated for their anti-inflammatory properties. A
study on a series of these compounds revealed their ability to inhibit the production of nitric
oxide (NO) in lipopolysaccharide (LPS)-stimulated macrophages.[1] Overproduction of NO is a
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hallmark of chronic inflammation, and its inhibition is a key therapeutic strategy. The
mechanism is thought to involve the modulation of inflammatory pathways, potentially through
the inhibition of enzymes like inducible nitric oxide synthase (iNOS).[1]

Antimicrobial Activity

N-alkyl nitrobenzamides have been synthesized and evaluated for their antimycobacterial
activity.[2] A study exploring a library of these compounds demonstrated their potential as
antitubercular agents. The length of the N-alkyl chain was found to be a critical determinant of
activity, suggesting that N-butyl-4-nitrobenzamide could possess relevant antimicrobial
properties. The proposed mechanism of action for some nitroaromatic antimicrobials involves
the enzymatic reduction of the nitro group to generate reactive nitrogen species that are toxic
to the pathogen.

Signaling Pathway Diagram
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Caption: Postulated anti-inflammatory mechanism of N-butyl-4-nitrobenzamide via inhibition
of INOS.

Conclusion and Future Directions

N-butyl-4-nitrobenzamide is a synthetically accessible compound with a chemical structure
that suggests potential for interesting biological activities, particularly in the areas of anti-
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inflammatory and antimicrobial research. This technical guide has provided a comprehensive
overview of its physicochemical properties, a detailed (adapted) synthetic protocol, and an in-
depth analysis of its expected spectroscopic characteristics based on a closely related isomer.

Future research should focus on obtaining and publishing the experimental spectroscopic data
for N-butyl-4-nitrobenzamide to confirm its structure definitively. Furthermore, a thorough
investigation into its biological activities, including in vitro and in vivo studies to evaluate its
anti-inflammatory and antimicrobial efficacy and to elucidate its mechanism of action, is
warranted. Such studies will be crucial in determining the potential of N-butyl-4-
nitrobenzamide as a lead compound for drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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